Cas no 54164-87-3 (7-Oxabicyclo[4.1.0]heptane-3-methanol,a,a,6-trimethyl-, (1a,3a,6a)- (9CI))

• Product Name: 7-Oxabicyclo[4.1.0]heptane-3-methanol,a,a,6-trimethyl-, (1a,3a,6a)- (9CI)
• CAS No: 54164-87-3
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 370888
• PubChem ID: 6452945
• Update Time: 2025-04-19

7-Oxabicyclo[4.1.0]heptane-3-methanol,a,a,6-trimethyl-, (1a,3a,6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptane-3-methanol,a,a,6-trimethyl-, (1a,3a,6a)- (9CI)
• (1alpha,3alpha,6alpha)-alpha,alpha,6-trimethyl-7-oxabicyclo[4.1.0]heptane-3-methanol
• (1alpha,3alpha,6alpha)-alpha,alpha,6-Trimethyl-7-oxabicyclo(4.1.0)heptane-3-methanol
• 2-[(1S,3R,6R)-6-methyl-7-oxabicyclo[4.1.0]hept-3-yl]propan-2-ol
• 259-004-8
• 54164-87-3
• NS00088743
• EINECS 259-004-8

• Inchi： 1S/C10H18O2/c1-9(2,11)7-4-5-10(3)8(6-7)12-10/h7-8,11H,4-6H2,1-3H3/t7-,8+,10-/m1/s1
• InChI Key： HSMACHQZLSQBIN-KHQFGBGNSA-N
• SMILES： O1[C@H]2C[C@H](C(C)(C)O)CC[C@@]12C

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes